Cas no 1082416-39-4 (2-{1-[(2-chlorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine)

• Product Name: 2-{1-[(2-chlorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine
• CAS No: 1082416-39-4
• MF: C₁₆H₁₆ClN₃
• MW: 285.771342277527
• CID: 5886791
• PubChem ID: 28303593
• Update Time: 2025-05-19

2-{1-[(2-chlorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-{1-[(2-chlorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine
• 1082416-39-4
• EN300-7500394

• Inchi： 1S/C16H16ClN3/c17-13-6-2-1-5-12(13)11-20-15-8-4-3-7-14(15)19-16(20)9-10-18/h1-8H,9-11,18H2
• InChI Key： UUPOXACGKQBSTK-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CN1C2C=CC=CC=2N=C1CCN

Computed Properties

• Exact Mass: 285.1032752g/mol
• Monoisotopic Mass: 285.1032752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-{1-[(2-chlorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine

Introduction to 2-{1-[(2-chlorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine (CAS No. 1082416-39-4)

2-{1-[(2-chlorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine, also known by its CAS number 1082416-39-4, is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodiazepines, which are widely studied for their diverse pharmacological properties, including anxiolytic, sedative, and anticonvulsant effects. The unique structural features of this compound make it a promising candidate for various therapeutic applications.

The chemical structure of 2-{1-[(2-chlorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine consists of a benzodiazepine core with a substituted ethylamine side chain. The presence of the 2-chlorophenyl group attached to the benzene ring via a methyl linker imparts specific pharmacological properties to the molecule. This structural arrangement allows for selective binding to various receptors, making it a valuable tool in the development of novel drugs.

Recent studies have focused on the potential therapeutic applications of 2-{1-[(2-chlorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine. One notable area of research is its use as an anxiolytic agent. Benzodiazepines are well-known for their ability to reduce anxiety by enhancing the effects of gamma-aminobutyric acid (GABA), an inhibitory neurotransmitter in the central nervous system. Preclinical studies have shown that this compound exhibits potent anxiolytic effects without causing significant sedation or cognitive impairment, making it a promising alternative to traditional benzodiazepines.

In addition to its anxiolytic properties, 2-{1-[(2-chlorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine has been investigated for its potential as an anticonvulsant. Epilepsy is a neurological disorder characterized by recurrent seizures, and current treatments often have limited efficacy or significant side effects. Research has demonstrated that this compound can effectively reduce seizure activity in animal models, suggesting its potential as a new anticonvulsant agent with improved safety and efficacy profiles.

The pharmacokinetic properties of 2-{1-[(2-chlorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine have also been studied extensively. Its oral bioavailability and metabolic stability are crucial factors in determining its suitability for clinical use. Preclinical data indicate that this compound has favorable pharmacokinetic properties, including good absorption, distribution, metabolism, and excretion (ADME) characteristics. These properties suggest that it can be effectively administered orally and has a prolonged duration of action, which is beneficial for patient compliance.

Safety and toxicity assessments are essential components of drug development. Studies have shown that 2-{1-[(2-chlorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine has a favorable safety profile at therapeutic doses. Animal studies have not reported significant adverse effects at clinically relevant concentrations. However, as with any new drug candidate, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The potential applications of 2-{1-[(2-chlorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine extend beyond anxiety and epilepsy. Recent research has explored its use in other neurological disorders such as depression and neurodegenerative diseases. The ability of this compound to modulate GABAergic neurotransmission may offer new avenues for treating these conditions. Preliminary studies have shown promising results, but more research is needed to confirm these findings.

In conclusion, 2-{1-[(2-chlorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine (CAS No. 1082416-39-4) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in the pharmaceutical industry. Ongoing research continues to uncover new applications and refine our understanding of its mechanisms of action.